Cas no 118631-34-8 (3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE)

• Product Name: 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE
• CAS No: 118631-34-8
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 4576320
• PubChem ID: 14292613
• Update Time: 2025-10-22

3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE

• Inchi： 1S/C9H8ClN3O/c1-12-9(14)13(8(10)11-12)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： AYXDDSTZPWUOPC-UHFFFAOYSA-N
• SMILES： N1=C(Cl)N(C2=CC=CC=C2)C(=O)N1C

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE

Recent Advances in the Study of 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE (CAS: 118631-34-8)

The compound 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE (CAS: 118631-34-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring a triazolone core, has been investigated for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE, which improved yield and purity compared to traditional methods. The researchers utilized a one-pot condensation reaction under mild conditions, reducing the need for hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, a recent Bioorganic & Medicinal Chemistry Letters article highlighted the compound's potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the chloro and phenyl substituents play a crucial role in enhancing membrane permeability and target binding. Molecular docking simulations suggested that the compound interacts with key bacterial enzymes involved in cell wall synthesis.

Another significant development was reported in a 2024 European Journal of Pharmacology paper, which investigated the anti-inflammatory properties of 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE. The compound demonstrated selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential as a safer alternative to traditional NSAIDs. In vivo studies showed reduced edema in animal models without significant gastrointestinal side effects.

Current research directions include structural modifications to enhance bioavailability and target specificity. A team at the University of Cambridge recently published computational studies predicting improved pharmacokinetic profiles for derivatives with substituted phenyl rings. These theoretical findings are being experimentally validated in several ongoing preclinical studies.

While promising, challenges remain in the development of 3-CHLORO-1-METHYL-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE as a therapeutic agent. Further studies are needed to fully characterize its toxicity profile and potential drug-drug interactions. Nevertheless, the compound represents an important scaffold for future drug discovery efforts in multiple therapeutic areas.